Cas no 92118-22-4 (Isonicotine)

Isonicotine structure
Isonicotine structure
Product Name:Isonicotine
CAS No:92118-22-4
MF:C10H14N2
MW:162.231562137604
CID:800415
PubChem ID:545517
Update Time:2025-04-19

Isonicotine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(1-methyl-3-pyrrolidinyl)-
    • Isonicotine
    • 3-(1-methylpyrrolidin-3-yl)pyridine
    • 2-(1-methyl-pyrrolidin-3-yl)-pyridine
    • 3-(1-Methyl-3-pyrrolidinyl)pyridine
    • 3-(1-Methyl-pyrrolidin-3-yl)-pyridin
    • 3-(1-methyl-pyrrolidin-3-yl)-pyridine
    • 3-isonicotine
    • SCHEMBL594413
    • AKOS006273306
    • DTXSID50337914
    • 92118-22-4
    • DB-228274
    • Inchi: 1S/C10H14N2/c1-12-6-4-10(8-12)9-3-2-5-11-7-9/h2-3,5,7,10H,4,6,8H2,1H3
    • InChI Key: UEIZUEWXLJOVLD-UHFFFAOYSA-N
    • SMILES: N1(C)CCC(C2C=NC=CC=2)C1

Computed Properties

  • Exact Mass: 162.11600
  • Monoisotopic Mass: 162.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 16.1A^2

Experimental Properties

  • Density: 1.032
  • Boiling Point: 255.2°C at 760 mmHg
  • Flash Point: 108.1°C
  • Refractive Index: 1.539
  • PSA: 16.13000
  • LogP: 1.43860

Isonicotine Pricemore >>

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